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Compound of Interest

Compound Name: DL-Acetylshikonin

Cat. No.: B10789740

For Researchers, Scientists, and Drug Development Professionals

Introduction

DL-acetylshikonin, a racemic mixture of acetylshikonin, is a naphthoquinone derivative that
has garnered significant interest in the scientific community for its potent biological activities,
particularly its anticancer properties. As a derivative of shikonin, a natural compound isolated
from the roots of plants from the Boraginaceae family, DL-acetylshikonin offers a promising
scaffold for the development of novel therapeutics. This technical guide provides an in-depth
overview of the chemical structure and synthesis pathways of DL-acetylshikonin, tailored for
professionals in research and drug development.

Chemical Structure of DL-Acetylshikonin

DL-acetylshikonin is the racemic form of acetylshikonin. The chemical structure is formally
described as (z)-acetic acid 1-(5,8-dihydroxy-1,4-dioxo-1,4-dihydronaphthalen-2-yl)-4-
methylpent-3-enyl ester. The molecule consists of a naphthazarin (5,8-dihydroxy-1,4-
naphthoquinone) core, which is crucial for its biological activity, attached to an acetylated
isohexenyl side chain at the C-2 position. The presence of the chiral center at the C-1' position
of the side chain gives rise to the enantiomeric forms.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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